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Introduction
Statins, a class of drugs that inhibit HMG-CoA reductase, are widely used to lower cholesterol

levels. However, a significant side effect is statin-induced myopathy, ranging from myalgia to

severe rhabdomyolysis. Cerivastatin, a potent statin that was withdrawn from the market due

to a high incidence of rhabdomyolysis, is a valuable tool for studying the mechanisms of statin-

induced muscle injury in a preclinical setting.[1] This document provides a detailed protocol for

inducing myopathy in rats using cerivastatin, covering animal models, drug administration,

and key experimental procedures for assessment.

Data Presentation
Table 1: Biochemical Markers of Cerivastatin-Induced Myopathy in Rats

Parameter Control Group
Cerivastatin-
Treated Group

Fold Change Reference

Plasma Creatine

Kinase (CK)
135 ± 17 IU/L

18550 ± 14258

IU/L

~137-fold

increase
[2]
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Animal Model and Husbandry
Species and Strain: Adult male albino rats (e.g., Wistar or Sprague-Dawley) or Fischer 344

rats are commonly used.[1]

Age and Weight: 8-12 weeks old, with weights ranging from 150-180 gm.

Housing: Animals should be housed in a controlled environment with a 12-hour light/dark

cycle and ad libitum access to standard chow and water. All procedures should be performed

in accordance with institutional animal care and use committee (IACUC) guidelines.

Preparation and Administration of Cerivastatin
Dosage: Cerivastatin is administered at a dose of 10 mg/kg/day.

Vehicle: Cerivastatin can be dissolved in a suitable vehicle such as 0.5% carboxymethyl

cellulose or distilled water.

Route of Administration: Oral gavage is the standard method of administration.

Procedure for Oral Gavage:

Weigh the animal to determine the correct dosing volume. The maximum recommended

volume is 10-20 ml/kg.

Select an appropriately sized gavage needle (16-18 gauge for rats). The length should be

measured from the tip of the animal's nose to the bottom of the sternum to avoid stomach

perforation.

Restrain the rat and gently insert the gavage needle into the mouth, advancing it along the

upper palate into the esophagus.

Administer the cerivastatin solution slowly.

Monitor the animal for any signs of distress after the procedure.

Induction of Myopathy
Duration: Administer cerivastatin daily for a period of 4 weeks to induce myopathy.
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Assessment of Myopathy
Blood Collection: At the end of the treatment period, collect blood samples via a suitable

method (e.g., tail vein).

Creatine Kinase (CK) Assay: Centrifuge the blood to obtain serum and measure CK levels

using a commercial ELISA kit according to the manufacturer's instructions. A significant

elevation in serum CK is a key indicator of muscle damage.[3]

Tissue Collection and Fixation:

Euthanize the rats and dissect skeletal muscles (e.g., gastrocnemius, biceps femoris).

Fix the muscle samples in 10% formal saline for 48 hours.

Paraffin Embedding and Sectioning:

Process the fixed tissues for paraffin embedding.

Cut 5 µm thick sections.

Hematoxylin and Eosin (H&E) Staining:

Deparaffinize and rehydrate the sections.

Stain with hematoxylin to visualize nuclei.

Counterstain with eosin to visualize the cytoplasm and extracellular matrix.

Dehydrate and mount the sections.

Microscopic Examination: Examine the stained sections under a light microscope for signs of

myopathy, such as fragmented and tapered muscle fibers, loss of transverse striations, and

an irregular outline of muscle fibers.[4]

Tissue Preparation:

Fix small muscle samples (approximately 1 mm³) in 4% glutaraldehyde in cacodylate

buffer for 24 hours.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://medsafe.govt.nz/profs/puarticles/statinmyop.htm
https://ejh.journals.ekb.eg/article_26295_d8f4753c7f51ad6207bc113c2b35a4d5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Postfix in osmium tetroxide for 2 hours.

Dehydrate in a graded series of alcohols.

Embed in epoxy resin.

Ultrathin Sectioning and Staining:

Cut ultrathin sections (60-70 nm) and mount them on copper grids.

Stain with uranyl acetate and lead citrate.

Electron Microscopic Examination: Examine the sections under a transmission electron

microscope for ultrastructural changes, such as dissolution of myofibrils and mitochondrial

abnormalities (e.g., disfigured giant mitochondria with destructed cristae).[4][5]
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Experimental Workflow for Inducing Myopathy

Animal Preparation
(Male Albino Rats, 8-12 weeks)

Cerivastatin Administration
(10 mg/kg/day, Oral Gavage, 4 weeks)

Sample Collection
(Blood, Skeletal Muscle)

Biochemical Analysis
(Creatine Kinase Assay)

Histopathological Analysis
(H&E Staining) Electron Microscopy

Data Analysis and
Interpretation
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Caption: Experimental workflow for inducing and assessing cerivastatin-induced myopathy in

rats.
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Caption: Signaling cascade in cerivastatin-induced muscle apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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